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Metoxadiazone: An In-depth Technical Guide
An Overview of an Obscure Oxadiazolone Insecticide

Metoxadiazone, a synthetic insecticide belonging to the oxadiazolone chemical class, presents

a case of limited public domain information despite its classification as a pesticide. This

technical guide aims to consolidate the available scientific and technical data on

Metoxadiazone, focusing on its discovery, history, chemical properties, and biological activity

as an insecticide. However, it is important to note that detailed information regarding its

developmental timeline, specific synthesis protocols, quantitative efficacy data, and precise

mode of action is not extensively documented in readily accessible scientific literature or patent

databases.

Introduction to Metoxadiazone
Metoxadiazone is identified by the IUPAC name 5-methoxy-3-(2-methoxyphenyl)-1,3,4-

oxadiazol-2(3H)-one and the CAS Registry Number 60589-06-2. Its chemical formula is

C₁₀H₁₀N₂O₄. As an oxadiazolone insecticide, it is characterized by a five-membered

heterocyclic ring containing one oxygen and two nitrogen atoms.

Discovery and History
The specific details surrounding the discovery and historical development of Metoxadiazone
are not well-documented in the public scientific literature. Information regarding the pioneering
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research institution or corporation, the key scientists involved in its synthesis and

characterization, and the timeline of its development and commercialization remains largely

unavailable. The history of oxadiazolone insecticides as a broader class began with discoveries

of their biological activities, leading to the development of various compounds for use in

agriculture and public health.

Chemical Synthesis
While a precise, step-by-step experimental protocol for the industrial synthesis of

Metoxadiazone is not publicly available, the general synthesis of 1,3,4-oxadiazole derivatives

is well-established in organic chemistry. These syntheses often involve the cyclization of

acylhydrazines or related precursors. One common pathway to form the 1,3,4-oxadiazol-2-one

ring system involves the reaction of a hydrazide with phosgene or a phosgene equivalent,

followed by cyclization.

A plausible synthetic route to Metoxadiazone could start from 2-methoxybenzoic acid. This

starting material would likely be converted to its corresponding hydrazide, 2-

methoxybenzohydrazide. Subsequent reaction with a suitable reagent to introduce the carbonyl

and methoxy groups on the oxadiazole ring would lead to the final product.

Hypothetical Synthesis Pathway

Caption: A potential synthetic pathway for Metoxadiazone.

Mode of Action
The precise biochemical mode of action of Metoxadiazone is not definitively established in

publicly available literature. The Insecticide Resistance Action Committee (IRAC) classification

for Metoxadiazone is listed as "Not known". Generally, insecticides exert their effects by

targeting the nervous system or other vital physiological processes in insects. Based on its

chemical structure as an oxadiazolone, it may interfere with nerve function or energy

metabolism. However, without specific research data, any proposed mechanism remains

speculative.

Insecticidal Activity and Efficacy
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Metoxadiazone is reported to have contact and stomach poison activity against a range of

insect pests. Anecdotal evidence suggests its use in household insecticide formulations, often

in combination with other active ingredients like pyrethroids. A case report from Japan

documented instances of dyspnea in humans following inhalation of a household insecticide

containing both pyrethroids and Metoxadiazone[1]. This suggests its use in formulations for

controlling common domestic pests.

Unfortunately, a comprehensive and publicly accessible dataset of its insecticidal efficacy, such

as median lethal concentration (LC₅₀) or median lethal dose (LD₅₀) values against specific pest

species, is not available. This lack of quantitative data makes it difficult to assess its potency

and spectrum of activity in comparison to other insecticides.

Toxicological Profile
The toxicological profile of Metoxadiazone is not extensively detailed in the public domain. The

aforementioned case report on respiratory issues in humans after inhalation exposure indicates

a potential for toxicity. As with all pesticides, its use would require a thorough evaluation of its

effects on non-target organisms and the environment.

Data Summary
Due to the limited availability of specific data, a comprehensive quantitative summary is not

possible. The following table represents the basic chemical and physical properties that are

known.

Property Value

IUPAC Name
5-methoxy-3-(2-methoxyphenyl)-1,3,4-

oxadiazol-2(3H)-one

CAS Number 60589-06-2

Molecular Formula C₁₀H₁₀N₂O₄

IRAC MoA Not Known

Conclusion
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Metoxadiazone remains an enigmatic insecticide within the broader class of oxadiazolones.

While its chemical identity is established, the critical details regarding its discovery, a specific

and reproducible synthesis protocol, quantitative insecticidal efficacy, and a defined mode of

action are conspicuously absent from the public scientific record. This lack of information

suggests that Metoxadiazone may be an older, less commercially significant, or regionally

used insecticide with limited contemporary research interest. Further in-depth studies and the

release of proprietary data would be necessary to construct a more complete and technically

robust understanding of this particular insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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